![molecular formula C22H23N3O2S B2803908 3-(Phenylthio)-1-(4-(quinoxalin-2-yloxy)piperidin-1-yl)propan-1-one CAS No. 1705249-58-6](/img/structure/B2803908.png)
3-(Phenylthio)-1-(4-(quinoxalin-2-yloxy)piperidin-1-yl)propan-1-one
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Description
3-(Phenylthio)-1-(4-(quinoxalin-2-yloxy)piperidin-1-yl)propan-1-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the class of substituted piperidines, which are known for their diverse biological activities.
Scientific Research Applications
Quinoxaline Derivatives in Medicinal Chemistry
Quinoxaline and its derivatives, including compounds structurally related to 3-(Phenylthio)-1-(4-(quinoxalin-2-yloxy)piperidin-1-yl)propan-1-one, are recognized for their broad spectrum of biological and pharmacological activities. These compounds are extensively studied for their potential in treating various diseases, primarily due to their antimicrobial, anticancer, and anti-inflammatory properties. Quinoxaline, by virtue of its heterocyclic nature, serves as a core structure in medicinal chemistry for the development of new therapeutic agents.
Anticancer and Antimicrobial Applications : Quinoxaline derivatives are explored for their anticancer properties through various mechanisms, including apoptosis induction and reactive oxygen species generation. Their structural modifications enable a wide range of biomedical applications, notably in antimicrobial activities and chronic and metabolic diseases treatment (Pereira et al., 2015). Furthermore, the incorporation of sulfonamide groups into quinoxaline frameworks enhances their therapeutic potential, showing a broad spectrum of biomedical activities, such as antibacterial, antifungal, and anticancer actions (Irfan et al., 2021).
Corrosion Inhibitors : Beyond their medical significance, quinoxaline derivatives are also used as anticorrosive materials. They exhibit effective corrosion inhibition properties for metals, which is attributed to their ability to form stable chelating complexes with metallic surfaces, thus protecting against corrosion in various industrial applications (Verma et al., 2020).
Optoelectronic Materials : The quinoxaline core is instrumental in the development of optoelectronic materials. Functionalized quinazolines and pyrimidines, closely related to quinoxaline structures, are used in creating novel materials for electronic devices, luminescent elements, and photoelectric conversion elements. This showcases the versatility of quinoxaline derivatives in contributing to advancements in organic materials and nanoscience (Lipunova et al., 2018).
properties
IUPAC Name |
3-phenylsulfanyl-1-(4-quinoxalin-2-yloxypiperidin-1-yl)propan-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O2S/c26-22(12-15-28-18-6-2-1-3-7-18)25-13-10-17(11-14-25)27-21-16-23-19-8-4-5-9-20(19)24-21/h1-9,16-17H,10-15H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOGXXNAHLYEAGD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1OC2=NC3=CC=CC=C3N=C2)C(=O)CCSC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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